Cas no 848253-37-2 (3,6-dichloro-N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]pyridine-2-carboxamide)

• Product Name: 3,6-dichloro-N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]pyridine-2-carboxamide
• CAS No: 848253-37-2
• MF: C₁₇H₁₃Cl₂N₃OS
• MW: 378.275620222092
• CID: 5805050
• PubChem ID: 4853083
• Update Time: 2025-06-12

3,6-dichloro-N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z28965532
• EN300-26613602
• 848253-37-2
• AKOS034072504
• 3,6-dichloro-N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]pyridine-2-carboxamide

• Inchi： 1S/C17H13Cl2N3OS/c1-2-10-3-5-11(6-4-10)13-9-24-17(20-13)22-16(23)15-12(18)7-8-14(19)21-15/h3-9H,2H2,1H3,(H,20,22,23)
• InChI Key： HALCEUNTHQUXFG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(NC1=NC(=CS1)C1C=CC(=CC=1)CC)=O)Cl

Computed Properties

• Exact Mass: 377.0156386g/mol
• Monoisotopic Mass: 377.0156386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 83.1Ų

Additional information on 3,6-dichloro-N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]pyridine-2-carboxamide

Professional Introduction to 3,6-dichloro-N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]pyridine-2-carboxamide (CAS No. 848253-37-2)

3,6-dichloro-N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]pyridine-2-carboxamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 848253-37-2, represents a fascinating blend of structural complexity and potential biological activity. The molecular structure of this compound features a pyridine core, which is a common motif in many pharmacologically active molecules, combined with a thiazole ring system and chloro substituents. These features contribute to its unique chemical properties and make it a subject of intense study for researchers exploring novel therapeutic agents.

The significance of this compound in modern medicinal chemistry cannot be overstated. The presence of multiple heterocyclic rings, such as the thiazole and pyridine moieties, suggests potential interactions with biological targets that could lead to therapeutic benefits. Specifically, the 3,6-dichloro substituents on the pyridine ring may enhance the compound's binding affinity to certain enzymes or receptors, making it a promising candidate for drug design.

In recent years, there has been a surge in research focused on developing new inhibitors for various enzymes implicated in diseases such as cancer, inflammation, and infectious disorders. The structure of 3,6-dichloro-N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]pyridine-2-carboxamide aligns well with this trend. For instance, studies have indicated that thiazole derivatives can exhibit inhibitory effects on enzymes like kinase inhibitors, which are crucial in cancer therapy. The addition of the 4-(4-ethylphenyl) group further modulates the electronic properties of the molecule, potentially enhancing its bioactivity.

The compound's potential applications extend beyond oncology. Research has shown that pyridine-based compounds can interact with a wide range of biological targets, including those involved in metabolic disorders and neurodegenerative diseases. The specific arrangement of substituents in 3,6-dichloro-N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]pyridine-2-carboxamide may enable it to modulate pathways relevant to these conditions. This has prompted researchers to explore its efficacy in preclinical models as a potential therapeutic agent.

The synthesis of this compound presents an intriguing challenge due to its complex structure. Advanced synthetic methodologies are employed to construct the desired framework while maintaining high purity and yield. Techniques such as multi-step organic synthesis, including cross-coupling reactions and cyclization processes, are commonly utilized. The introduction of the 3,6-dichloro and 4-(4-ethylphenyl) groups requires precise control over reaction conditions to ensure regioselectivity and avoid unwanted byproducts.

The pharmacological profile of 3,6-dichloro-N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]pyridine-2-carboxamide is under active investigation by academic and industrial researchers. Preliminary studies have suggested that it may exhibit inhibitory activity against certain enzymes and receptors. For example, its interaction with protein kinases has been explored as a potential mechanism for cancer treatment. Additionally, its ability to cross the blood-brain barrier has been examined in some contexts, which could be relevant for neuropharmacological applications.

The development of novel drug candidates often involves virtual screening and computational modeling to predict their binding affinity and selectivity. These computational approaches help researchers identify promising compounds before investing time and resources into experimental validation. In the case of 3,6-dichloro-N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]pyridine-2-carboxamide, computational studies have been instrumental in understanding its interactions with biological targets at an atomic level.

The compound's structural features also make it an interesting scaffold for derivative design. By modifying specific parts of its molecule—such as replacing or altering the chloro substituents or introducing new functional groups—researchers can fine-tune its pharmacological properties. This modular approach allows for the creation of libraries of related compounds that can be screened for enhanced efficacy or reduced toxicity.

In conclusion, 3,6-dichloro-N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]pyridine-2-carboxamide (CAS No. 848253-37-2) represents a significant advancement in pharmaceutical chemistry due to its complex structure and potential biological activity. Its unique combination of heterocyclic rings and functional groups positions it as a valuable candidate for further research into treating various diseases. As scientific understanding continues to evolve，this compound will likely play an important role in the development of next-generation therapeutics.